Cas no 1230-51-9 (phenyl p-diphenyl sulfone)

phenyl p-diphenyl sulfone structure
phenyl p-diphenyl sulfone structure
Product Name:phenyl p-diphenyl sulfone
CAS No:1230-51-9
MF:C18H14O2S
MW:294.367563724518
CID:896253
Update Time:2026-04-29

phenyl p-diphenyl sulfone Chemical and Physical Properties

Names and Identifiers

    • phenyl p-diphenyl sulfone
    • 1-(benzenesulfonyl)-4-phenylbenzene
    • 1,1'-Biphenyl,4-(phenylsulfonyl)
    • 4-(phenylsulfonyl)-1,1'-biphenyl
    • 4-benzenesulfonylbiphenyl
    • 4-biphenylyl phenyl sulfone
    • 4-Phenylsulfon-biphenyl
    • biphenyl-4-yl-phenyl sulfone
    • Biphenyl-4-yl-phenyl-sulfon

Computed Properties

  • Exact Mass: 294.07100

Experimental Properties

  • PSA: 42.52000
  • LogP: 5.26720

phenyl p-diphenyl sulfone Customs Data

  • HS CODE:2904100000
  • Customs Data:

    China Customs Code:

    2904100000

    Overview:

    2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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